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Compound of Interest

Compound Name: Metolachlor-d11

CAS No.: 1632119-30-2

Cat. No.: B15553620

Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reliability of pesticide residue analysis is paramount. This guide provides a comprehensive

comparison of analytical methods for the quantification of Metolachlor, a widely used herbicide,

in accordance with the stringent European SANTE/11312/2021 guidelines. We present

supporting experimental data, detailed protocols, and a clear workflow to aid in the selection

and implementation of a compliant validation strategy.

Metolachlor is a selective herbicide used to control certain annual grasses and broadleaf

weeds in a variety of crops. Due to its potential to contaminate food and water sources,

regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for its

presence in different commodities. The SANTE/11312/2021 document provides a framework

for the validation of analytical methods used for the official control of pesticide residues in food

and feed, ensuring data is reliable and comparable across laboratories.

This guide focuses on two primary analytical techniques for Metolachlor determination: Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem

Mass Spectrometry (GC-MS/MS). Both methods, when properly validated, can provide the

sensitivity and selectivity required to meet SANTE guidelines.
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Performance Comparison of Analytical Methods
The performance of an analytical method is evaluated based on several key parameters as

defined in the SANTE guidelines. The following tables summarize typical performance data for

the analysis of Metolachlor using LC-MS/MS and GC-MS/MS, demonstrating their suitability for

regulatory monitoring.

Table 1: Performance Characteristics of LC-MS/MS Methods for Metolachlor Analysis

Matrix
Linearity
Range
(µg/L)

r²
Recovery
(%)

Repeatab
ility
(%RSD)

LOQ
(mg/kg)

Referenc
e

Water 0.01 - 5 >0.99 95 - 105 < 15 0.0001 [1][2]

Tomato 1 - 100 >0.99 92 - 108 < 10 0.01 [3][4]

Wheat 1 - 100 >0.99 88 - 110 < 15 0.01 [3]

Olive Oil 4 - 100 >0.99 85 - 115 < 15 0.05 [3][5]

Table 2: Performance Characteristics of GC-MS/MS Methods for Metolachlor Analysis

Matrix
Linearity
Range
(mg/L)

r²
Recovery
(%)

Repeatab
ility
(%RSD)

LOQ
(mg/kg)

Referenc
e

Maize &

Soybean

Straw

0.001 -

0.05
>0.991 86 - 119.7 < 20 0.01 [6][7][8]

Soil
Not

Specified
>0.9921

86.3 -

102.4
< 4.38 0.01 [9]

Cotton

Seed &

Soil

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[10]
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Detailed and standardized experimental protocols are crucial for achieving reproducible and

reliable results. Below are representative methodologies for sample preparation using the

QuEChERS technique and subsequent analysis by LC-MS/MS and GC-MS/MS.

QuEChERS Sample Preparation Protocol (for Fruits and
Vegetables)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for pesticide residue analysis.[11][12][13][14]

Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g). For

low-water content matrices, add an appropriate amount of water to achieve a total volume of

10 mL.

Extraction:

Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salt packet (e.g., containing magnesium

sulfate, sodium chloride, sodium citrate).

Shake vigorously for 1 minute.

Centrifuge at ≥ 3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube

containing a cleanup sorbent (e.g., PSA, C18, GCB, depending on the matrix).

Vortex for 30 seconds.

Centrifuge at a high speed for 2 minutes.

Final Extract Preparation:
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Transfer the supernatant to a vial for analysis.

The extract may be diluted with a suitable solvent or directly injected into the analytical

instrument.

LC-MS/MS Method Protocol
Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 1.8

µm).

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small

percentage of a modifier like formic acid or ammonium formate, is typically employed.[15]

Flow Rate: 0.2 - 0.4 mL/min.

Injection Volume: 1 - 10 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion: m/z 284.2

Product Ions: Typically two transitions are monitored for quantification and confirmation

(e.g., m/z 252.1 and m/z 176.1). Collision energies are optimized for each transition.

GC-MS/MS Method Protocol
Chromatographic Conditions:

Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g.,

HP-5ms, 30 m x 0.25 mm x 0.25 µm), is generally suitable.[6][7][8]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
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Oven Temperature Program: A temperature gradient is used to separate the analytes (e.g.,

start at 70°C, ramp to 280°C).

Injection Mode: Splitless injection is commonly used for trace analysis.

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion: m/z 238

Product Ions: Two characteristic product ions are monitored for quantification and

confirmation (e.g., m/z 162 and m/z 206).

Method Validation Workflow according to
SANTE/11312/2021
The following diagram illustrates the logical workflow for validating a method for Metolachlor

analysis in compliance with SANTE guidelines.
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Caption: SANTE/11312/2021 Method Validation Workflow for Metolachlor Analysis.
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In conclusion, both LC-MS/MS and GC-MS/MS are powerful techniques for the analysis of

Metolachlor residues in various matrices. When coupled with a robust sample preparation

method like QuEChERS, these methods can be successfully validated to meet the stringent

performance criteria outlined in the SANTE/11312/2021 guidelines. The choice between the

two techniques may depend on the specific matrix, available instrumentation, and laboratory

expertise. Careful method development and a thorough validation process are essential for

generating accurate and defensible data for regulatory compliance and ensuring food safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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